Cas no 23745-85-9 (3-O-α-D-Mannopyranosyl D-Mannose)

• Product Name: 3-O-α-D-Mannopyranosyl D-Mannose
• CAS No: 23745-85-9
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• MDL: MFCD00070173
• CID: 240032
• PubChem ID: 11013287
• Update Time: 2025-05-20

3-O-α-D-Mannopyranosyl D-Mannose Chemical and Physical Properties

Names and Identifiers

• D-Mannopyranose, 3-O-a-D-mannopyranosyl-
• 3-O-α-D-Mannopyranosyl D-Mannose
• α1-3-Mannobiose
• 3-O-A-D-MANNOPYRANOSYL-D-MANNOPYRANNOSE
• 3-O-ALPHA-D-MANNOPYRANOSYL-D-MANNOPYRANOSE
• 3-O-α-D-Mannopyranos
• (2R,3S,4S,5S,6R)-2-(hydroxymethyl)-6-[(3S,4S,5R,6R)-2,3,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-4-yl]oxy-tetrahydropyran-3,4,5-triol
• alpha-D-mannopyranosyl-(1->3)-D-mannopyranose
• alpha-D-mannosyl-(1->3)-D-mannose
• (3S,4S,5R,6R)-6-(hydroxymethyl)-4-[[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-oxanyl]oxy]oxane-2,3,5-triol
• DTXSID401283142
• MFCD00070173
• 3-O-(a-D-Mannopyranosyl)-D-mannopyranose
• alpha-1,3-Mannobiose
• Mannopyranose, 3-o-alpha-D-mannopyranosyl-, D-
• W-201997
• 3-O-?-D-Mannopyranosyl D-Mannose
• 3alpha-Mannobiose
• 3-O-alphalpha-D-Mannopyranosyl-D-mannopyranose
• MANNOPYRANOSE, 3-O-.ALPHA.-D-MANNOPYRANOSYL-, D-
• UNII-5YP9VS8BNU
• M2(3)
• CHEBI:53451
• (3S,4S,5R,6R)-6-(hydroxymethyl)-4-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol
• D-Mannopyranose, 3-o-alpha-D-mannopyranosyl-
• alpha-D-Manp-(1->3)-D-Manp
• (3S, 4S, 5R, 6R)-6-(hydroxymethyl)-4-[(2R, 3S, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2, 3, 5-triol
• alpha-D-Man-(1->3)-D-Man
• Q4637036
• 5YP9VS8BNU
• alpha-D-Man-(1-->3)-D-Man
• 23745-85-9
• 3-O-.ALPHA.-D-MANNOPYRANOSYL-D-MANNOPYRANOSE
• (3S,4S,5R,6R)-6-(hydroxymethyl)-4-((2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2,3,5-triol
• 3.ALPHA.-MANNOBIOSE
• (3S,4S,5R,6R)-6-(Hydroxymethyl)-4-(((2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-oxanyl)oxy)oxane-2,3,5-triol
• (2R,3S,4S,5S,6R)-2-(hydroxymethyl)-6-{[(3S,4S,5R,6R)-2,3,5-trihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy}oxane-3,4,5-triol
• SCHEMBL3500972
• 3-O-I+/-lpha-D-Mannopyranosyl-D-mannopyranose
• QIGJYVCQYDKYDW-VXSGSMIHSA-N

• MDL： MFCD00070173
• Inchi： 1S/C12H22O11/c13-1-3-5(15)7(17)8(18)12(22-3)23-10-6(16)4(2-14)21-11(20)9(10)19/h3-20H,1-2H2/t3-,4-,5-,6-,7+,8+,9+,10+,11?,12-/m1/s1
• InChI Key： QIGJYVCQYDKYDW-VXSGSMIHSA-N
• SMILES： O([C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](C(O)O[C@H](CO)[C@H]1O)O

Computed Properties

• Exact Mass: 342.11600
• Monoisotopic Mass: 342.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 190Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 690.5°C at 760 mmHg
• Flash Point: 371.4°C
• Refractive Index: 1.652
• PSA: 189.53000
• LogP: -5.39720

3-O-α-D-Mannopyranosyl D-Mannose Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 3-O-α-D-Mannopyranosyl D-Mannose

Introduction to 3-O-α-D-Mannopyranosyl D-Mannose (CAS No: 23745-85-9)

3-O-α-D-Mannopyranosyl D-Mannose, identified by the chemical compound code CAS No: 23745-85-9, is a glycoside derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural configuration, plays a pivotal role in various biological processes, making it a subject of extensive study in medicinal chemistry and glycobiology. The α-D-mannopyranosyl linkage in its molecular structure contributes to its distinctive properties, which are leveraged in the synthesis of bioactive molecules and therapeutic agents.

The molecular structure of 3-O-α-D-Mannopyranosyl D-Mannose consists of two mannose units connected via an α-(1→3) glycosidic bond. This configuration is not only chemically stable but also exhibits remarkable biological activity. The compound is a natural component of several glycoproteins and glycolipids, which are essential for cell signaling, immune responses, and pathogen recognition. Its role as a building block in the assembly of complex carbohydrates underscores its importance in maintaining cellular homeostasis and facilitating intercellular communication.

In recent years, research has highlighted the potential applications of 3-O-α-D-Mannopyranosyl D-Mannose in drug development. Its ability to modulate glycosylation pathways has opened new avenues for treating diseases associated with aberrant carbohydrate metabolism. For instance, studies have demonstrated its efficacy in inhibiting the growth of certain pathogens by interfering with their surface glycosylation patterns. This mechanism has been particularly promising in the context of antiviral and antibacterial therapies.

The pharmaceutical industry has been exploring the use of 3-O-α-D-Mannopyranosyl D-Mannose as a precursor in the synthesis of novel therapeutic agents. Its structural versatility allows for modifications that can enhance drug bioavailability, reduce toxicity, and improve target specificity. Researchers have been particularly interested in its potential as an adjuvant in vaccine formulations, where it can enhance immune responses by promoting proper glycosylation of vaccine antigens.

Advances in synthetic chemistry have enabled the scalable production of 3-O-α-D-Mannopyranosyl D-Mannose, making it more accessible for industrial applications. Techniques such as enzymatic glycosylation and chemical synthesis have been refined to produce high-purity batches suitable for pharmaceutical use. These advancements have not only facilitated preclinical studies but also paved the way for clinical trials investigating its therapeutic potential.

One of the most compelling aspects of 3-O-α-D-Mannopyranosyl D-Mannose is its role in modulating cellular processes through glycosylation engineering. Glycoproteins, which are integral to numerous biological functions, often exhibit altered conformations or functionalities when their carbohydrate moieties are modified. By introducing this specific glycoside into cellular pathways, researchers can fine-tune protein interactions and signaling cascades, potentially leading to breakthroughs in treating conditions such as cancer, inflammation, and genetic disorders.

The integration of computational modeling and high-throughput screening has further accelerated the discovery of novel applications for 3-O-α-D-Mannopyranosyl D-Mannose. These tools allow scientists to predict how different modifications to the compound will affect its biological activity, enabling rapid identification of promising candidates for further investigation. Such interdisciplinary approaches are crucial for translating laboratory findings into viable therapeutic solutions.

Future research directions include exploring the compound's potential as a scaffold for developing small-molecule inhibitors targeting specific enzymes involved in carbohydrate metabolism. By understanding how 3-O-α-D-Mannopyranosyl D-Mannose interacts with these enzymes at a molecular level, researchers can design derivatives with enhanced potency and selectivity. Additionally, investigating its role in regulating cellular adhesion and migration could open new possibilities for treating wound healing disorders and preventing tumor metastasis.

The growing body of evidence supporting the utility of 3-O-α-D-Mannopyranosyl D-Mannose underscores its significance as a bioactive molecule with broad therapeutic implications. As research continues to uncover new mechanisms underlying its biological effects, this compound is poised to play an increasingly important role in modern medicine. The collaborative efforts between academic researchers and pharmaceutical companies are essential for harnessing its full potential and bringing innovative treatments to patients worldwide.